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The following tables consolidate core data on codeine's properties, dosage, and metabolic fate.

Table 1: Fundamental Properties of Codeine

Property Description

Drug Class Opioid agonist; natural phenanthrene derivative [1] [2].

Mechanism of
Action

Binds to mu-opioid receptors in the CNS, altering the perception of and

response to pain [1].

Primary Clinical
Uses

Relief of mild to moderate pain; suppression of cough [1] [2].

Metabolism Role Prodrug. Requires metabolic activation via CYP2D6 to morphine for full

analgesic effect [3] [4].

Key Metabolite Morphine [1] [4].

Half-Life Approximately 3.5 hours [5].

Duration of Action Up to 4-6 hours per dose [6] [7].
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Table 2: Standard Adult Dosage and Pharmacokinetic Parameters

Parameter Value / Range Additional Context

Analgesic Dose (Adult) 15-60 mg orally every 4-6

hours as needed [7] [2].

Maximum daily dose should not

exceed 360 mg in opioid-naive
patients [7].

Antitussive (Cough) Dose 10-20 mg every 4-6 hours
[1] [2].

Maximum daily dose for cough should
not exceed 120 mg [1].

Onset of Action ~30 minutes [6]. Time to first observed metabolic
effect.

Bioactivation (to Morphine) ~10% of administered dose
[3].

The remainder is metabolized via
other pathways.

Urinary Metabolic Ratio
(Codeine/Morphine)

Extensive Metabolizers
(EMs): 11 (6-17) [4].

A lower ratio indicates a greater
conversion of codeine to morphine.

Ultrarapid Metabolizers
(UMs): 9 (6-16) [4].

Metabolic Pathways and Genetic Polymorphism

Codeine's metabolism is central to its effects and safety profile. The following diagram and table outline the

key pathways and clinical consequences.
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Codeine undergoes several metabolic pathways, with activation primarily via CYP2D6 to form morphine.

Table 3: Clinical Impact of CYP2D6 Polymorphisms on Codeine Therapy
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Phenotype
Genotype
Example

Metabolic
Activity
Score

Plasma
[Morphine]

Clinical Recommendation

Poor
Metabolizer
(PM)

Two non-
functional

alleles

0 Very Low Avoid codeine. High likelihood of
sub-therapeutic effect due to failure

to produce morphine [3].

Intermediate
Metabolizer
(IM)

One

functional
allele

0.25 - 1 Reduced Monitor closely for inadequate pain

relief. Consider an alternative
analgesic if warranted [3].

Normal
Metabolizer
(NM)

Two
functional

alleles

1.25 - 2.25 Normal Use label-recommended age- or
weight-specific starting dose [3].

Ultrarapid
Metabolizer
(UM)

Gene

duplication
(e.g., 1/1xN)

>2.25 ~50% Higher
than NM [4]

Contraindicated. Avoid codeine and

tramadol due to risk of severe
toxicity and life-threatening

respiratory depression, even at
standard doses [3] [7].

Critical Safety and Dosing Considerations

Boxed Warnings: The US FDA has several boxed warnings for codeine, most notably the risk of life-
threatening respiratory depression and death in children following tonsillectomy and/or

adenoidectomy, particularly in CYP2D6 UMs [3] [7]. Codeine is contraindicated in children under
12 and for postoperative pain management in patients under 18 [7].

Drug-Drug Interactions: Concomitant use with CNS depressants (benzodiazepines, alcohol, other
opioids) can lead to profound sedation, respiratory depression, coma, and death [7] [8]. Additionally,

drugs that inhibit or induce CYP2D6 or CYP3A4 can significantly alter codeine's efficacy and safety
profile [7] [9].

Overdose and Treatment: Symptoms of overdose include extreme sleepiness, confusion,
shallow breathing, pinpoint pupils, and cold/clammy skin [10] [8]. The opioid antagonist

naloxone is the emergency treatment for respiratory depression caused by overdose [6] [10].
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Experimental Protocol: Pharmacokinetics in
Metabolizer Phenotypes

For researchers, here is a summarized methodology from a key clinical study investigating codeine

pharmacokinetics in different metabolizer phenotypes [4].

Objective: To characterize and compare the pharmacokinetics of codeine and its metabolite,
morphine, in CYP2D6 genotyped Ultra-rapid Metabolizers (UMs), Extensive Metabolizers (EMs), and

Poor Metabolizers (PMs).
Study Design: A single-dose, open-label study.

Participants: 12 UMs (with CYP2D6 gene duplication), 11 EMs, and 3 PMs, as determined by
genotyping.

Intervention: Administration of a single 30 mg oral dose of codeine.
Data Collection:

Pharmacokinetic Sampling: Plasma samples were collected over a 24-hour period after drug
intake.

Urinary Metabolic Ratio: Urine was collected over 12 hours.
Analytical Method: Concentrations of codeine, morphine, and their glucuronide metabolites in

plasma and urine were analyzed using liquid chromatography with tandem mass spectrometry
(LC-MS/MS).
Key Outcome Measures:

Area under the plasma concentration-time curve (AUC) for morphine.

Urinary metabolic ratio: (codeine + codeine-6-glucuronide) / (morphine + morphine
glucuronides).

Incidence of sedation as a pharmacodynamic marker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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